N-(3-chloro-4-fluorophenyl)-4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-4-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H21ClFN7O/c1-13-9-14(2)29(26-13)19-11-18(23-12-24-19)27-5-7-28(8-6-27)20(30)25-15-3-4-17(22)16(21)10-15/h3-4,9-12H,5-8H2,1-2H3,(H,25,30)
• InChI Key: GMPVDDAGQFQTKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CCN(CC3)C(=O)NC4=CC(=C(C=C4)F)Cl)C
• Molecular Formula: C20H21ClFN7O
• Molecular Weight: 429.9 g/mol

Description

N-(3-chloro-4-fluorophenyl)-4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C20H21ClFN7O and its molecular weight is 429.88. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-fluorophenyl)-4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-fluorophenyl)-4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Wang et al. (2018) synthesized a compound similar to the one , focusing on its potential as a PET agent for imaging of the IRAK4 enzyme in neuroinflammation. The synthesis involved multiple steps and yielded a product with high radiochemical purity and specific activity (Wang et al., 2018).
• Lv et al. (2013) reported the synthesis of novel pyrazole carboxamide derivatives containing a piperazine moiety, a structure similar to the compound . The synthesis was confirmed by IR, 1H NMR, and HRMS spectroscopy, along with X-ray crystal analysis (Lv et al., 2013).

Potential in Cancer Research

• Liu et al. (2016) synthesized a compound with a similar structure and investigated its inhibition effects on cancer cell lines. The compound demonstrated significant inhibition of cancer cell proliferation (Liu et al., 2016).
• Naito et al. (2005) synthesized a series of novel compounds, including ones structurally related to the compound , and evaluated their cytotoxic activity against several tumor cell lines. They found potent antitumor activity in vitro and in vivo (Naito et al., 2005).

Antibacterial and Antimicrobial Applications

• Yurttaş et al. (2016) synthesized derivatives of a similar compound and tested their antimicrobial activity. Certain derivatives displayed high antimicrobial activity (Yurttaş et al., 2016).
• Babu et al. (2015) also synthesized N-aryl derivatives and evaluated their antimicrobial activity against various bacterial strains, showing potential in this field (Babu et al., 2015).